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Compound of Interest

Compound Name: 5-Formyl-2-thiopheneboronic acid

Cat. No.: B1303762 Get Quote

Essential Safety and Handling Guide for 5-
Formyl-2-thiopheneboronic Acid
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Formyl-2-thiopheneboronic
acid. Adherence to these protocols is essential for ensuring personal safety and maintaining a

secure laboratory environment.

Chemical Identifier:

Name: 5-Formyl-2-thiopheneboronic acid

CAS Number: 4347-33-5

Molecular Formula: C₅H₅BO₃S[1]

Hazard Identification and Classification
5-Formyl-2-thiopheneboronic acid is a hazardous substance that requires careful handling.

The primary hazards associated with this chemical are:

Acute Toxicity: Harmful if swallowed (H302), harmful in contact with skin (H312), and harmful

if inhaled (H332).[2]
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Skin Irritation: Causes skin irritation (H315).[1][2]

Eye Irritation: Causes serious eye irritation (H319).[1][2]

Respiratory Irritation: May cause respiratory irritation (H335).[1]

Physical Hazards: It is a combustible solid and is sensitive to air.[3][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 5-Formyl-2-
thiopheneboronic acid to minimize exposure and ensure personal safety.
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Protection Type Specific Equipment
Purpose &
Guidelines

Standards

Eye/Face Protection

Chemical splash-

resistant safety

glasses or goggles

with side protection. A

face shield may be

required for splash

risks.[3][5][6]

To protect eyes from

dust particles and

splashes.

OSHA 29 CFR

1910.133 or EU

EN166.[6]

Hand Protection

Appropriate chemical-

resistant gloves (e.g.,

Nitrile or Butyl rubber).

[3][6]

To prevent skin

contact and

absorption. Select

gloves based on an

evaluation of skin

hazards and chemical

resistance.[6]

N/A

Body Protection

Laboratory coat or

appropriate protective

clothing.[1][6]

To prevent skin

exposure.

Contaminated clothing

should not be allowed

out of the workplace

and must be washed

before reuse.[7]

N/A

Respiratory Protection

A dust mask (type

N95, US) or a

NIOSH/MSHA or

European Standard

EN 149 approved

respirator.[3][6]

Use only in a well-

ventilated area or

outdoors.[6] If

ventilation is

inadequate, dust is

generated, or

exposure limits are

exceeded, a respirator

is required.

NIOSH/MSHA or EN

149.[6]

Operational and Disposal Plans
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A systematic approach to handling and disposal is crucial for safety. The following workflow

outlines the key steps from receipt to disposal of 5-Formyl-2-thiopheneboronic acid.

Receipt and Inspection

Proper Storage

Store in cool, dry,
refrigerated conditions

Safe Handling and Use

Transport to fume hood

Spill and Emergency
Response

In case of spill

Waste Collection

Collect all contaminated
materials In case of spill

Disposal

Dispose via approved
waste disposal plant

Click to download full resolution via product page
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Caption: Workflow for the safe handling and disposal of 5-Formyl-2-thiopheneboronic acid.

Step-by-Step Handling Procedures
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[6]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

vicinity of the handling area.[6]

2. Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as specified in the table above.

3. Handling the Chemical:

Avoid all personal contact, including the inhalation of dust.[6]

Minimize dust generation and accumulation during handling.[6]

Do not eat, drink, or smoke in the designated handling area.[6]

4. After Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.

Carefully remove contaminated clothing and wash it before reuse.[7]

5. Storage:

Store the chemical in a tightly closed container in a cool, dry, and well-ventilated area.

For long-term storage, keep it in a refrigerator and under an inert atmosphere as it is air-

sensitive.[4]

Store in a locked-up area.
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6. Waste Disposal:

Collect all waste material, including empty containers and contaminated items, in a suitable,

labeled container.

Dispose of the chemical waste through an approved waste disposal plant.

Do not release the chemical into the environment.[1]

Emergency First Aid Procedures
Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes. Remove all

contaminated clothing and wash it before reuse.

If skin irritation occurs, get medical advice or

attention.[1][7]

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If the person is not

breathing, provide artificial respiration. Seek

medical attention if you feel unwell.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Call a

physician or poison control center immediately.

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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